6,7,8,9,10,11-Hexahydrocycloocta[b]quinoline-12-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6,7,8,9,10,11-Hexahydrocycloocta[b]quinoline-12-carboxylic acid” is a chemical compound with the molecular formula C16H17NO2 . It has a molecular weight of 255.32 .
Synthesis Analysis
Unfortunately, I could not find specific information on the synthesis of this compound. It’s worth noting that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals .Scientific Research Applications
Anticorrosive Materials
Quinoline derivatives are recognized for their anticorrosive properties. They form stable chelating complexes with surface metallic atoms through coordination bonding, effectively protecting against metallic corrosion. This capability makes them suitable for industrial applications where corrosion resistance is crucial. The electron-rich nature of these compounds, attributed to their high electron density, underpins their effectiveness as anticorrosive agents (Verma, Quraishi, & Ebenso, 2020).
Biological Activity
Quinoline and its derivatives exhibit a wide spectrum of biological activities. Their structural diversity allows for significant therapeutic potential, including anticancer, antimicrobial, and antiviral effects. Specifically, the fusion of quinoline with benzimidazole has led to compounds that are promising for treating illnesses such as cancer and infections. This hybrid approach combines bioactive heterocyclic moieties to create molecules with enhanced therapeutic profiles and lesser adverse effects (Salahuddin et al., 2023).
Antimicrobial and Antitumor Agents
The quinoline scaffold is a crucial element in drug development due to its antimicrobial and antitumor properties. Research has highlighted the broad range of bioactivities associated with quinoline and quinazoline alkaloids, including antitumor, antimalarial, and antibacterial effects. These findings underscore the potential of quinoline derivatives in antimalarial and anticancer drug development (Shang et al., 2018).
Environmental Applications
In the environmental sector, the sorption behavior of quinolines, including their interaction with soil and organic matter, is of interest. Understanding the mobility and sorption mechanisms of these compounds is essential for assessing their environmental impact and behavior. This knowledge aids in evaluating the potential risks and behaviors of quinoline-based compounds in agricultural and pharmaceutical applications (Tolls, 2001).
Safety and Hazards
Properties
IUPAC Name |
6,7,8,9,10,11-hexahydrocycloocta[b]quinoline-12-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c18-16(19)15-11-7-3-1-2-4-9-13(11)17-14-10-6-5-8-12(14)15/h5-6,8,10H,1-4,7,9H2,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDHKDXPCZXZWOZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2=NC3=CC=CC=C3C(=C2CC1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40358012 |
Source
|
Record name | 6,7,8,9,10,11-hexahydrocycloocta[b]quinoline-12-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40358012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16880-77-6 |
Source
|
Record name | 6,7,8,9,10,11-hexahydrocycloocta[b]quinoline-12-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40358012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,7,8,9,10,11-HEXAHYDROCYCLOOCTA(B)QUINOLINE-12-CARBOXYLIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.